Cas no 106539-36-0 ((1S)-3-Hydroxy-1-methylpropylcarbamic Acid 1,1-Dimethylethyl Ester)

• Product Name: (1S)-3-Hydroxy-1-methylpropylcarbamic Acid 1,1-Dimethylethyl Ester
• CAS No: 106539-36-0
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• MDL: MFCD08275825
• CID: 4559945
• PubChem ID: 10987043
• Update Time: 2023-11-22

(1S)-3-Hydroxy-1-methylpropylcarbamic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• Boc-(S)-3-aminobutan-1-ol
• Boc-beta-homoAla-ol
• (S)-3-(t-butoxycarbonylamino)-1-butanol
• H11497
• (S)-3-[(tert-Butoxycarbonyl)amino]butane-1-ol
• tert-Butyl (S)-(4-hydroxybutan-2-yl)carbamate
• tert-butyl N-[(2S)-4-hydroxybutan-2-yl]carbamate
• (1S)-3-Hydroxy-1-methylpropylcarbamic Acid 1,1-Dimethylethyl Ester

• MDL： MFCD08275825
• Inchi： 1S/C9H19NO3/c1-7(5-6-11)10-8(12)13-9(2,3)4/h7,11H,5-6H2,1-4H3,(H,10,12)/t7-/m0/s1
• InChI Key： JSZOAOLSEKSNTD-ZETCQYMHSA-N
• SMILES： O(C(N[C@@H](C)CCO)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 163
• XLogP3: 1
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives